Cas no 1807117-95-8 (Methyl 4-bromomethyl-2-cyano-3-methylbenzoate)
Methyl 4-bromomethyl-2-cyano-3-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-bromomethyl-2-cyano-3-methylbenzoate
-
- Inchi: 1S/C11H10BrNO2/c1-7-8(5-12)3-4-9(10(7)6-13)11(14)15-2/h3-4H,5H2,1-2H3
- InChI Key: PQFHKAMUMOOYFF-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(C(=O)OC)=C(C#N)C=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 284
- XLogP3: 2.4
- Topological Polar Surface Area: 50.1
Methyl 4-bromomethyl-2-cyano-3-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015009738-1g |
Methyl 4-bromomethyl-2-cyano-3-methylbenzoate |
1807117-95-8 | 97% | 1g |
1,504.90 USD | 2021-06-21 |
Methyl 4-bromomethyl-2-cyano-3-methylbenzoate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Methyl 4-bromomethyl-2-cyano-3-methylbenzoate
Methyl 4-bromomethyl-2-cyano-3-methylbenzoate (CAS No. 1807117-95-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Methyl 4-bromomethyl-2-cyano-3-methylbenzoate, identified by its CAS number 1807117-95-8, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its utility in the synthesis of various bioactive molecules. The presence of both a bromomethyl group and a cyano substituent makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.
The structural framework of Methyl 4-bromomethyl-2-cyano-3-methylbenzoate consists of a benzoate core substituted with a methyl group at the 3-position and a cyano group at the 2-position. The bromomethyl functionality at the 4-position provides a reactive site for further chemical modifications, enabling the construction of more complex molecules through nucleophilic substitution reactions. This reactivity has made it a popular choice in the synthesis of heterocyclic compounds, which are prevalent in many modern drugs.
In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures. Methyl 4-bromomethyl-2-cyano-3-methylbenzoate has been employed in several innovative synthetic strategies that leverage its unique reactivity. For instance, its ability to undergo cross-coupling reactions with various organometallic reagents has been utilized to generate biaryl systems, which are crucial motifs in many pharmacologically active compounds.
One notable application of Methyl 4-bromomethyl-2-cyano-3-methylbenzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often targeted by therapeutic agents. The compound's structural features allow for the facile introduction of additional functional groups that can modulate kinase activity. Recent studies have demonstrated its use in generating novel inhibitors that exhibit high selectivity and potency against specific kinases, making them promising candidates for further development.
Another area where Methyl 4-bromomethyl-2-cyano-3-methylbenzoate has shown promise is in the development of antiviral agents. The growing threat of viral infections has spurred research into new antiviral drugs with improved efficacy and reduced side effects. The compound's reactivity has been exploited to create derivatives that interfere with viral replication mechanisms. For example, it has been used to synthesize inhibitors that target viral proteases, which are essential for viral maturation and assembly.
The cyano group in Methyl 4-bromomethyl-2-cyano-3-methylbenzoate also contributes to its versatility as a synthetic intermediate. The cyano group can be further functionalized through reduction to an amine or conversion to an ester, providing additional pathways for molecular diversification. This adaptability has made it a valuable tool in drug discovery pipelines, where rapid access to structurally diverse compounds is often required.
Advances in computational chemistry have also enhanced the utility of Methyl 4-bromomethyl-2-cyano-3-methylbenzoate. Molecular modeling studies have helped elucidate its interactions with biological targets, providing insights into how it can be optimized for better pharmacological activity. These studies have guided the design of derivatives with improved binding affinities and selectivity, contributing to the development of more effective therapeutic agents.
The synthesis of Methyl 4-bromomethyl-2-cyano-3-methylbenzoate itself is another area where innovation has been ongoing. Recent improvements in synthetic methodologies have led to more efficient and scalable production processes. These advancements have not only reduced costs but also improved the quality and purity of the final product, ensuring that it meets the stringent requirements of pharmaceutical applications.
In conclusion, Methyl 4-bromomethyl-2-cyano-3-methylbenzoate (CAS No. 1807117-95-8) is a multifaceted intermediate with significant potential in pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists working on diverse therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a cornerstone in the development of next-generation pharmaceuticals.
1807117-95-8 (Methyl 4-bromomethyl-2-cyano-3-methylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)